Cas no 1262007-31-7 ([1,1'-Biphenyl]-4-carboxylic acid, 2-hydroxy-4'-(1-pyrrolidinylsulfonyl)-)
[1,1'-Biphenyl]-4-carboxylic acid, 2-hydroxy-4'-(1-pyrrolidinylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-4-carboxylic acid, 2-hydroxy-4'-(1-pyrrolidinylsulfonyl)-
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- MDL: MFCD18323142
- Inchi: 1S/C17H17NO5S/c19-16-11-13(17(20)21)5-8-15(16)12-3-6-14(7-4-12)24(22,23)18-9-1-2-10-18/h3-8,11,19H,1-2,9-10H2,(H,20,21)
- InChI Key: PLFBUEXGBPWGRU-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(S(N3CCCC3)(=O)=O)C=C2)=CC=C(C(O)=O)C=C1O
[1,1'-Biphenyl]-4-carboxylic acid, 2-hydroxy-4'-(1-pyrrolidinylsulfonyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB330421-5 g |
3-Hydroxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; . |
1262007-31-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB330421-5g |
3-Hydroxy-4-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; . |
1262007-31-7 | 95% | 5g |
€1159.00 | 2025-04-21 |
[1,1'-Biphenyl]-4-carboxylic acid, 2-hydroxy-4'-(1-pyrrolidinylsulfonyl)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on [1,1'-Biphenyl]-4-carboxylic acid, 2-hydroxy-4'-(1-pyrrolidinylsulfonyl)-
Comprehensive Overview of [1,1'-Biphenyl]-4-carboxylic acid, 2-hydroxy-4'-(1-pyrrolidinylsulfonyl)- (CAS No. 1262007-31-7)
The compound [1,1'-Biphenyl]-4-carboxylic acid, 2-hydroxy-4'-(1-pyrrolidinylsulfonyl)- (CAS No. 1262007-31-7) is a specialized organic molecule with a unique structural framework. This biphenyl derivative features a carboxylic acid group at the 4-position, a hydroxyl group at the 2-position, and a pyrrolidinylsulfonyl moiety at the 4'-position. Such structural attributes make it a subject of interest in pharmaceutical and material science research. Its molecular formula and weight are often analyzed for purity and application suitability, aligning with modern drug discovery trends.
In recent years, the demand for sulfonamide-containing compounds like this has surged due to their potential in enzyme inhibition and receptor modulation. Researchers frequently explore its synthetic pathways and derivatization potential, especially in designing small-molecule therapeutics. The compound’s solubility and stability under various conditions are critical for formulation development, a hot topic in preclinical studies.
The spectroscopic characterization of CAS No. 1262007-31-7—including NMR, IR, and mass spectrometry data—is essential for quality control. Laboratories prioritize HPLC purity analysis to ensure compliance with Good Manufacturing Practices (GMP). This aligns with industry focus on high-purity intermediates for API synthesis, a frequently searched term in pharmaceutical chemistry forums.
Environmental and green chemistry considerations are also relevant. The compound’s biodegradability and eco-friendly synthesis methods are explored to meet sustainability goals. Such discussions resonate with global trends like carbon-neutral research and green solvents, often queried in academic databases.
From a commercial perspective, suppliers highlight its role as a building block for heterocyclic compounds. The patent landscape reveals applications in OLED materials and liquid crystals, linking it to optoelectronic innovations. This connects to popular searches on advanced materials and nanotechnology.
In summary, [1,1'-Biphenyl]-4-carboxylic acid, 2-hydroxy-4'-(1-pyrrolidinylsulfonyl)- exemplifies the intersection of medicinal chemistry and material science. Its multifaceted applications and structure-activity relationships continue to inspire research, making it a staple in high-impact journals and industry reports.
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